4-(1-Methyl-3-piperidyloxy)phenylamine

• CAS RN: 358789-74-9
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 4-(1-methylpiperidin-3-yl)oxyaniline
• InChI: InChI=1S/C12H18N2O/c1-14-8-2-3-12(9-14)15-11-6-4-10(13)5-7-11/h4-7,12H,2-3,8-9,13H2,1H3
• InChI Key: XDPAXAFUWMFAND-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)OC2=CC=C(C=C2)N

Description

4-(1-Methyl-3-piperidyloxy)phenylamine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KHMDS (1.1 equivalent) was added to a THF solution of 1-methylpiperidin-3-ol (1 equivalent) at 0° C. and stirred until H2 evolution ceased. 1-fluoro-4-nitrobenzene (1 equivalent) was then added and the solution was allowed to warm to room temperature. After 2 hours, water was added and the mixture was extracted with EtOAc (3×). The combined organic extracts were dried over Na2SO4, and concentrated in vacuo to give a bright yellow oil which was directly used in the reduction step. The oil (1 equivalent) and a catalytic amount of 10% Pd/C were suspended in anhydrous EtOH at room temperature. The reaction flask was evacuated and subsequently filled with H2. After stirring for 18 hours, the mixture was filtered through Celite, and the solvent was concentrated in vacuo to yield 4-(1-methyl-3-piperidyloxy)phenylamine. LC/MS (m/z) 207.2 (MH+), Rt 0.47 minutes.